Cas no 1336755-72-6 (2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL)

2-((1S)-1-Amino-3-hydroxypropyl)-6-bromophenol is a chiral brominated phenolic compound featuring both amino and hydroxyl functional groups. Its stereospecific (S)-configuration ensures precise molecular interactions, making it valuable in asymmetric synthesis and pharmaceutical research. The presence of a bromine substituent enhances its utility as an intermediate in cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The compound’s dual functionality (amine and alcohol) allows for selective derivatization, enabling applications in ligand design or bioactive molecule development. Its structural features contribute to solubility in polar solvents, facilitating handling in synthetic workflows. This compound is particularly relevant for researchers exploring β-adrenergic receptor ligands or other biologically active small molecules requiring stereochemical control.
2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL structure
1336755-72-6 structure
Product Name:2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL
CAS No:1336755-72-6
MF:C9H12BrNO2
MW:246.101081848145
CID:5581932
PubChem ID:97290334
Update Time:2025-05-20

2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL Chemical and Physical Properties

Names and Identifiers

    • 2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL
    • Benzenepropanol, γ-amino-3-bromo-2-hydroxy-, (γS)-
    • 1336755-72-6
    • N14755
    • Inchi: 1S/C9H12BrNO2/c10-7-3-1-2-6(9(7)13)8(11)4-5-12/h1-3,8,12-13H,4-5,11H2/t8-/m0/s1
    • InChI Key: XAIMPYPCULCQJG-QMMMGPOBSA-N
    • SMILES: BrC1=CC=CC(=C1O)[C@H](CCO)N

Computed Properties

  • Exact Mass: 245.00514g/mol
  • Monoisotopic Mass: 245.00514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.4
  • Topological Polar Surface Area: 66.5Ų

2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1791508-1g
2-((1S)-1-amino-3-hydroxypropyl)-6-bromophenol
1336755-72-6 98%
1g
¥4313.00 2024-08-09

Additional information on 2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL

Recent Advances in the Study of 2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL (CAS: 1336755-72-6)

The compound 2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL (CAS: 1336755-72-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and implications for drug development.

Recent studies have highlighted the role of 2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL as a key intermediate in the synthesis of novel kinase inhibitors. Its chiral structure and bromophenol moiety make it a versatile building block for the development of targeted therapies, particularly in oncology and neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in modulating specific signaling pathways associated with tumor growth inhibition.

In terms of synthesis, advancements have been made in optimizing the enantioselective production of this compound. Researchers have developed a catalytic asymmetric synthesis route that improves yield and purity, as reported in a recent issue of Organic Letters. This methodological innovation addresses previous challenges related to scalability and stereochemical control, paving the way for more efficient large-scale production.

Biological evaluations have revealed promising pharmacokinetic properties of 2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL derivatives. In vitro studies show improved blood-brain barrier penetration compared to earlier analogs, suggesting potential applications in central nervous system disorders. Additionally, its metabolites have shown reduced cytotoxicity in hepatic cell lines, indicating a favorable safety profile for further development.

The compound's mechanism of action has been further elucidated through crystallographic studies of its protein-ligand complexes. These structural insights, published in Nature Chemical Biology, provide a foundation for rational drug design approaches targeting specific protein conformations in disease states.

Looking forward, several pharmaceutical companies have included 2-((1S)-1-AMINO-3-HYDROXYPROPYL)-6-BROMOPHENOL derivatives in their preclinical pipelines. Current research focuses on optimizing its selectivity profile and exploring combination therapies with existing treatment modalities. The compound's unique chemical features continue to inspire novel therapeutic strategies across multiple disease areas.

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